Cas no 1227581-31-8 (2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1227581-31-8
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4689264
• Update Time: 2025-06-10

2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile
• 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-6(2-3-13)4-7(5-14-8)9(10,11)12/h4-5H,2H2,1H3
• InChI Key： PPRKFEGUWRXBSG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC#N)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1227581-31-8)

2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile, with the CAS number 1227581-31-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a trifluoromethyl substituent, along with an acetonitrile moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile can be represented as follows: C₉H₆F₃N₂O. The presence of the trifluoromethyl group (CF₃) is particularly noteworthy, as it imparts significant lipophilicity and metabolic stability to the molecule. This characteristic is highly desirable in drug design, where compounds with enhanced lipophilicity often exhibit improved bioavailability and pharmacokinetic profiles.

The methoxy group (OCH₃) on the pyridine ring further contributes to the molecule's stability and reactivity. Methoxy groups are known to increase the electron density on the aromatic ring, which can influence the compound's binding affinity to various biological targets. The acetonitrile moiety (CN) adds another layer of complexity to the molecule, providing a functional handle for further chemical modifications and derivatizations.

In recent years, 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers found that the trifluoromethyl group played a crucial role in enhancing the antiviral efficacy of these derivatives.

Beyond antiviral applications, 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile has also shown promise in the development of anticancer agents. A 2020 study in Cancer Research demonstrated that certain derivatives of this compound selectively inhibited cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The methoxy and trifluoromethyl groups were found to be essential for achieving high selectivity and potency against cancer cells while minimizing toxicity to normal cells.

The synthetic accessibility of 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One such method involves the reaction of 5-trifluoromethylpyridine-3-carbonitrile with methanol in the presence of a suitable catalyst. This approach not only yields high purity products but also allows for easy scale-up, making it suitable for large-scale production.

In addition to its direct use as a pharmaceutical intermediate, 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile has also found applications in other areas of chemistry and biology. For example, it serves as a valuable building block in the synthesis of complex organic molecules, including natural products and synthetic polymers. The versatility of this compound makes it an indispensable tool in both academic research and industrial settings.

The safety profile of 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 2-Methoxy-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1227581-31-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in modern drug discovery efforts.